1-[2-(2-allyl-4,6-dimethylphenoxy)ethyl]-1H-1,2,4-triazole

• IUPAC Name: 1-[2-(2,4-dimethyl-6-prop-2-enylphenoxy)ethyl]-1,2,4-triazole
• InChI: InChI=1S/C15H19N3O/c1-4-5-14-9-12(2)8-13(3)15(14)19-7-6-18-11-16-10-17-18/h4,8-11H,1,5-7H2,2-3H3
• InChI Key: BUHCPLHZSRYIBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)CC=C)OCCN2C=NC=N2)C
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol

Description

1-[2-(2-allyl-4,6-dimethylphenoxy)ethyl]-1H-1,2,4-triazole is a chemical compound that has been studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-[2-(2-allyl-4,6-dimethylphenoxy)ethyl]-1H-1,2,4-triazole is not fully understood. It is thought to work by inhibiting the activity of certain enzymes involved in inflammation and tumor growth. The compound has also been found to have antifungal activity by disrupting the cell wall of fungi.
Biochemical and Physiological Effects
1-[2-(2-allyl-4,6-dimethylphenoxy)ethyl]-1H-1,2,4-triazole has been found to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation in the brain, which may have implications for the treatment of neurodegenerative diseases. The compound has also been found to inhibit the growth of certain tumors and to have antifungal activity.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(2-allyl-4,6-dimethylphenoxy)ethyl]-1H-1,2,4-triazole in lab experiments is its anti-inflammatory properties, which make it useful for investigating the effects of inflammation on biological systems. The compound's anti-tumor and antifungal properties also make it useful for investigating the mechanisms of action of certain drugs. However, one limitation of using the compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving 1-[2-(2-allyl-4,6-dimethylphenoxy)ethyl]-1H-1,2,4-triazole. One direction is to investigate the compound's potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is to investigate the compound's anti-tumor properties and its potential as a treatment for cancer. Additionally, further research is needed to fully understand the compound's mechanism of action and to optimize its synthesis method for greater yields.

Synthesis Methods

The synthesis method of 1-[2-(2-allyl-4,6-dimethylphenoxy)ethyl]-1H-1,2,4-triazole involves the reaction of 2-allyl-4,6-dimethylphenol with ethyl bromoacetate to form 2-(2-allyl-4,6-dimethylphenoxy)ethyl acetate. This intermediate compound is then reacted with hydrazine hydrate to form 1-[2-(2-allyl-4,6-dimethylphenoxy)ethyl]-1H-1,2,4-triazole. The synthesis method has been optimized to produce high yields of the compound.

Scientific Research Applications

1-[2-(2-allyl-4,6-dimethylphenoxy)ethyl]-1H-1,2,4-triazole has been studied for its potential applications in scientific research. It has been found to have anti-inflammatory, anti-tumor, and anti-fungal properties. The compound has been used in studies to investigate the effects of inflammation on the brain, as well as in studies to investigate the mechanisms of action of certain anti-tumor drugs.